4-isocyanato-4-methylpent-1-ene
Overview
Description
4-isocyanato-4-methylpent-1-ene (also known as IMPDE) is an organic compound that has seen a wide range of applications in the scientific research community. It is a versatile and powerful chemical reagent, and has been used in the synthesis of a variety of different compounds. It has also been used as a starting material for the production of a number of other compounds, and has been used in a wide range of biological and biochemical applications.
Scientific Research Applications
IMPDE has been used in a wide range of scientific research applications. It has been used as a starting material in the synthesis of a variety of compounds, including drugs, agrochemicals, and polymers. It has also been used as a reagent in the synthesis of a number of different compounds, including peptides, nucleotides, and carbohydrates. Additionally, IMPDE has been used in the preparation of a number of different catalysts, including Lewis acids and transition metal complexes.
Mechanism of Action
The mechanism of action of IMPDE is not fully understood. However, it is believed to involve a number of different steps. First, the isocyanic acid reacts with the 4-methylpent-1-ene to form an intermediate, which then undergoes a rearrangement to form the final product, IMPDE. Additionally, it is believed that the reaction of IMPDE with other compounds may involve a number of different steps, depending on the structure of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of IMPDE are not fully understood. However, it is believed to have a number of different effects on the body, including the inhibition of certain enzymes, the stimulation of certain hormones, and the modulation of certain neurotransmitters. Additionally, IMPDE has been shown to have anti-inflammatory and anti-oxidant properties, as well as a number of other effects.
Advantages and Limitations for Lab Experiments
The use of IMPDE in lab experiments has a number of advantages. For example, it is a relatively inexpensive reagent, and it is relatively easy to handle. Additionally, it is highly reactive, and can be used to synthesize a variety of compounds in a relatively short amount of time. However, there are also a number of limitations that should be considered when using IMPDE in lab experiments. For example, it is a highly toxic compound, and should be handled with extreme caution. Additionally, it is highly reactive, and can react with a number of different compounds, which can lead to unwanted side reactions.
Future Directions
There are a number of potential future directions for the use of IMPDE. For example, it could be used as a starting material for the synthesis of a variety of different compounds, including drugs, agrochemicals, and polymers. Additionally, it could be used in the preparation of a number of different catalysts, including Lewis acids and transition metal complexes. Additionally, further research could be conducted to determine the biochemical and physiological effects of IMPDE, as well as to develop methods for its safe and effective use in lab experiments.
Synthesis Methods
IMPDE can be synthesized in a number of different ways. One of the most common methods is the reaction of 4-methylpent-1-ene with isocyanic acid in the presence of a catalyst such as a Lewis acid. This reaction typically yields a mixture of IMPDE and other byproducts, which can then be separated and purified. Another method is the reaction of 4-methylpent-1-ene with an isocyanate ester, which yields a purer sample of IMPDE.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-isocyanato-4-methylpent-1-ene can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-methylpent-1-ene", "Phosgene", "Triethylamine", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Magnesium sulfate" ], "Reaction": [ "Step 1: 4-methylpent-1-ene is reacted with phosgene in the presence of triethylamine to form 4-isocyanato-4-methylpent-1-ene chloroformate.", "Step 2: The resulting chloroformate is then treated with methanol and sodium hydroxide to form the corresponding methyl carbamate.", "Step 3: The methyl carbamate is then treated with hydrochloric acid to form the corresponding methyl carbamic acid.", "Step 4: The methyl carbamic acid is then treated with sodium bicarbonate to form the corresponding methyl isocyanate.", "Step 5: Finally, the methyl isocyanate is reacted with magnesium sulfate to form 4-isocyanato-4-methylpent-1-ene." ] } | |
CAS RN |
70780-87-9 |
Product Name |
4-isocyanato-4-methylpent-1-ene |
Molecular Formula |
C7H11NO |
Molecular Weight |
125.2 |
Purity |
95 |
Origin of Product |
United States |
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